Cas no 1224449-32-4 (3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid)

• Product Name: 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid
• CAS No: 1224449-32-4
• MF: C₁₆H₂₄BNO₅
• MW: 321.176465034485
• CID: 3041578
• PubChem ID: 68607057
• Update Time: 2025-06-24

3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid
• [3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxyphenyl]boronic acid
• ZYB44932
• [3-({1-[(tert-Butoxy)carbonyl]piperidin-4-yl}oxy)phenyl]boronic acid
• (3-((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)phenyl)boronic acid
• CS-0178734
• MFCD18383744
• 3-(1-(tert-butoxycarbonyl)piperidin-4-yloxy)phenylboronic acid
• F73163
• 1224449-32-4
• DB-203570
• 1-(1,1-Dimethylethyl) 4-(3-boronophenoxy)-1-piperidinecarboxylate,[3-([1-[(tert-Butoxy)carbonyl]piperidin-4-yl]oxy)phenyl]boronic acid
• SCHEMBL3347366
• AKOS025293841
• BS-30328
• 3-{[1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL]OXY}PHENYLBORONIC ACID

• Inchi： 1S/C16H24BNO5/c1-16(2,3)23-15(19)18-9-7-13(8-10-18)22-14-6-4-5-12(11-14)17(20)21/h4-6,11,13,20-21H,7-10H2,1-3H3
• InChI Key： VVQXGKBHQDPRGB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(B(O)O)C=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 321.1747530g/mol
• Monoisotopic Mass: 321.1747530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2

3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid

3-(N-BOC-Piperidin-4-yloxy)phenylboronic Acid: An Overview of a Versatile Compound (CAS No. 1224449-32-4)

3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid (CAS No. 1224449-32-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, offers a wide range of applications, particularly in the development of novel pharmaceuticals and advanced materials. The combination of a boronic acid moiety and a BOC-protected piperidine ring makes it a valuable intermediate in synthetic chemistry, enabling the creation of complex molecules with tailored properties.

The boronic acid functional group in 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid is known for its reactivity and versatility in forming stable bonds with various organic and inorganic compounds. This reactivity is crucial in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules, including drugs and drug candidates. The BOC (tert-butoxycarbonyl) protecting group, on the other hand, ensures that the piperidine ring remains stable during synthetic transformations, allowing for precise control over the final product's structure.

In recent years, significant advancements have been made in understanding the potential applications of 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid. One notable area of research is its use in the development of new therapeutic agents. For instance, studies have shown that this compound can be used as a building block for creating small molecules that target specific enzymes or receptors involved in various diseases. The ability to fine-tune the properties of these molecules through strategic modifications to the piperidine and phenylboronic acid moieties has opened up new avenues for drug discovery and development.

Another important application of 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid is in materials science. The compound's unique structure makes it an excellent candidate for the synthesis of functional materials with specific optical, electronic, or catalytic properties. For example, researchers have explored its use in the preparation of metal-organic frameworks (MOFs) and other porous materials, which have potential applications in gas storage, separation processes, and catalysis. The boronic acid group can form strong interactions with metal ions, leading to the formation of highly stable and tunable structures.

The synthesis of 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid typically involves several steps, each designed to introduce and protect specific functional groups. One common approach is to start with a commercially available piperidine derivative and sequentially introduce the BOC protecting group and the phenylboronic acid moiety. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale applications.

The physical and chemical properties of 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid are well-documented. It is a white crystalline solid with a molecular weight of 318.35 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF). Its stability under various conditions has been extensively studied, providing valuable insights into its behavior during storage and handling.

In conclusion, 3-(N-BOC-Piperidin-4-yloxy)phenylboronic acid (CAS No. 1224449-32-4) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an ideal building block for creating complex molecules with tailored properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.